Cas no 4485-16-9 (3-Heptene, 4-methyl-)

3-Heptene, 4-methyl- Properties

Names and Identifiers

• 3-Heptene, 4-methyl-
• 4-METHYL HEPTENE-3
• 4-Methyl-3-hepten
• 4-METHYL-3-HEPTENE
• 4-methyl-hept-3-ene
• 4-Methylhepten-3
• cis
• trans-3-heptene,4-methyl
• 3-Heptene,4-methyl-
• AKOS006273235
• 4485-16-9
• KKVVJQGDNYIIMN-UHFFFAOYSA-N
• (E)-4-Methylhept-3-ene
• (3E)-4-Methyl-3-heptene #
• CHEBI:88853
• Q27160853
• NSC 158671
• 3-Heptene, 4-methyl-, trans
• KKVVJQGDNYIIMN-SOFGYWHQSA-N
• (E)-4-methyl-3-heptene
• +Expand

• InChIKey： KKVVJQGDNYIIMN-VURMDHGXSA-N
• Inchi： InChI=1S/C8H16/c1-4-6-8(3)7-5-2/h6H,4-5,7H2,1-3H3/b8-6-
• SMILES： C/C(/CCC)=C/CC

Computed Properties

• Exact Mass: 112.12500
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 3
• Monoisotopic Mass: 112.125
• Heavy Atom Count: 8
• Complexity: 70.1
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.7
• Topological Polar Surface Area: 0A^2

Experimental Properties

• LogP: 3.14280
• PSA: 0.00000
• Refractive Index: 1.4170
• Boiling Point: 120.2°C (estimate)
• Melting Point: -103.01°C (estimate)
• Flash Point: 9.2°C
• Density: 0.7210

3-Heptene, 4-methyl- Security Information

3-Heptene, 4-methyl- Customs Data

• HS CODE：2901299090
• Customs Data：

  China Customs Code:

  2901299090

  Overview:

  2901299090 Other unsaturated acyclic hydrocarbons.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:2.0%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, The volume of packaging container used as gaseous fuel shall be reported, Bulk cargo shall be reported

  Summary:

  2901299090 unsaturated acyclic hydrocarbons.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:2.0%.General tariff:30.0%